2-Nonyltridecanoic acid

• IUPAC Name: 2-nonyltridecanoic acid
• InChI: InChI=1S/C22H44O2/c1-3-5-7-9-11-12-14-16-18-20-21(22(23)24)19-17-15-13-10-8-6-4-2/h21H,3-20H2,1-2H3,(H,23,24)
• InChI Key: IFCZPBUVKMXJOR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(CCCCCCCCC)C(=O)O
• Molecular Formula: C22H44O2
• DSSTOX Substance ID: DTXSID60622929
• Molecular Weight: 340.6 g/mol
• CAS No.: 32020-27-2

Description

2-Nonyltridecanoic acid is an organic compound with the molecular formula C22H44O2. It is a long-chain fatty acid, characterized by a nonyl group attached to a tridecanoic acid backbone. This compound is part of the broader class of fatty acids, which are essential components in various biological and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Nonyltridecanoic acid typically involves the reaction of 1-bromoundecane with a suitable nucleophile to introduce the nonyl group. This is followed by oxidation to form the carboxylic acid. The reaction conditions often require the use of strong bases and oxidizing agents to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve the large-scale oxidation of long-chain hydrocarbons or the hydrolysis of corresponding esters. These processes are optimized for high yield and purity, often employing catalysts and controlled reaction environments to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions: 2-Nonyltridecanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the conversion of the carboxylic acid group to other functional groups, such as aldehydes or ketones, using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carboxylic acid can be reduced to primary alcohols using reducing agents like lithium aluminum hydride.

Substitution: The hydrogen atoms in the nonyl group can be substituted with other functional groups through reactions with halogens or other electrophiles.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substituting Agents: Halogens, electrophiles.

Major Products:

Oxidation Products: Aldehydes, ketones.

Reduction Products: Primary alcohols.

Substitution Products: Halogenated derivatives.

Scientific Research Applications

2-Nonyltridecanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound is studied for its role in lipid metabolism and its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of metabolic disorders.

Industry: It is used in the production of surfactants, lubricants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Nonyltridecanoic acid involves its interaction with cellular membranes and enzymes. It can inhibit the activity of certain enzymes, such as phospholipase A2, by binding to their active sites. This inhibition affects the metabolism of phospholipids and can modulate inflammatory responses .

Comparison with Similar Compounds

Tridecanoic Acid: A 13-carbon saturated fatty acid with similar chemical properties but lacking the nonyl group.

Dodecanoic Acid:

Tetradecanoic Acid:

Uniqueness: 2-Nonyltridecanoic acid is unique due to its specific structure, which combines a long-chain fatty acid with a nonyl group. This structure imparts distinct chemical and physical properties, making it valuable in specialized applications where other fatty acids may not be suitable .